Pelophylaxin-2

• bioactivity: Antimicrobial
• sequence: GILLNTLKGAAKNVAGVLLDKLKCKITGGC

Description

Pelophylaxin-2 is an antimicrobial peptide (AMP) identified in the skin secretions of the Guiyang and Kunming populations of Pelophylax frogs. It belongs to a family of bioactive peptides that serve as critical components of innate immune defense in amphibians. This compound is constitutively expressed in both studied populations, distinguishing it from other region-specific peptides . Its primary role involves targeting microbial pathogens, though its exact structural characteristics and spectrum of activity remain under investigation.

Comparison with Similar Compounds

Table 1: Comparative Overview of Pelophylaxin-2 and Related Peptides

Peptide Name	Structural Class	Antimicrobial Spectrum	Expression Pattern	Key Functional Insights
This compound	Unknown	Broad-spectrum (inferred)	Guiyang & Kunming	Core AMP; constitutively expressed across environments
Pelophylaxin-2GY	Likely α-helical	Uncharacterized	Guiyang only	Region-specific adaptation to local pathogens
Temporin-1GY	Short β-sheet (10–14 residues)	Gram-positive bacteria	Guiyang only	Specialized activity against Staphylococcus spp.
Temporin-1KM	Short β-sheet	Gram-negative bacteria	Kunming only	Enhanced efficacy against E. coli strains
Nigrocin-1	Cationic α-helical	Broad-spectrum	Guiyang & Kunming	Synergistic action with this compound
Antioxidin-PN	Antioxidant motif	Oxidative stress mitigation	Kunming only	Dual role: antimicrobial + antioxidant

Structural and Functional Distinctions

• This compound vs. Temporins: Temporins (e.g., Temporin-1GY/KM) are short, linear peptides with β-sheet structures, typically targeting specific bacterial groups. In contrast, this compound’s structure remains uncharacterized, though its constitutive expression suggests a broader, non-specialized antimicrobial role .
• This compound vs. Nigrocins :
  Nigrocin-1 and Nigrocin-2 share broad-spectrum activity with this compound but differ in cationic α-helical conformations, which enhance membrane disruption. This compound’s mechanism may rely on alternative pathways .
• Region-Specific Peptides :
  Peptides like Pelophylaxin-2GY and Antioxidin-PN exhibit geographic exclusivity, likely reflecting evolutionary adaptations to distinct microbial pressures in Guiyang (humid subtropical) versus Kunming (temperate highland) environments .

Pharmacodynamic and Ecological Implications

• Spectrum of Activity: this compound’s conserved presence implies a non-redundant role in basal immunity, whereas temporins and nigrocins provide specialized, context-dependent defense.
• Environmental Modulation : The absence of Antioxidin-PN in Guiyang frogs highlights ecological influences on peptide expression. Kunming’s higher oxidative stress (e.g., UV exposure) may drive Antioxidin-PN’s evolution .